![molecular formula C20H25NO B1330216 p-Butoxybenzylidene p-propylaniline CAS No. 37599-83-0](/img/structure/B1330216.png)
p-Butoxybenzylidene p-propylaniline
Overview
Description
P-Butoxybenzylidene p-propylaniline (BBP) is an organic compound that has been used in a variety of scientific research applications. It is a colorless solid that is insoluble in water and has a molecular weight of 246.3 g/mol. BBP has a low vapor pressure and is relatively stable in air. It is a synthetic compound that can be synthesized from the reaction of p-butoxybenzaldehyde and p-propylaniline.
Scientific Research Applications
Polymorphism and Phase Transitions
- Phase Transitions: Research on p-Butoxybenzylidene p-propylaniline (BBPA) includes studies on its phase transitions. For example, Walker (1984) investigated phase transitions using differential scanning calorimetry and positron annihilation, revealing the existence of metastable solid phases in BBPA when fast cooled from the nematic phase (Walker, 1984).
- Molecular Alignment: Rao, Choudary, and Venkatacharyulu (1986) studied molecular alignment in the nematic phase of BBPA, finding two nematic phases and discussing the relative effectiveness of electric and magnetic fields in this context (Rao, Choudary, & Venkatacharyulu, 1986).
Molecular Structure and Dynamics
- Conformational Analysis: Volkova et al. (2008) examined the molecular structure and conformational properties of BBPA at different phase transition temperatures, highlighting changes in molecular conformation during these transitions (Volkova, Nebukina, Usanova, & Klyuev, 2008).
- Molecular Motion: Selwyn, Vold, and Vold (1985) explored the structure and dynamics of BBPA in various phases, revealing local nematic structure in the isotropic phase and distinct relaxation contributions from individual molecules and director fluctuations (Selwyn, Vold, & Vold, 1985).
Optical and Dielectric Studies
- X-ray Diffraction and Optical Studies: Mandal et al. (1987) conducted X-ray diffraction studies and refractive index measurements on BBPA, analyzing orientational order parameters and comparing experimental values with theoretical predictions (Mandal, Mitra, Paul, & Paul, 1987).
- Dielectric Studies: Rao and Murty (1985) presented the variation of dielectric constant with temperature in BBPA across different phases, identifying a new transition in the nematic phase (Rao & Murty, 1985).
Material Characterization and Properties
- Liquid Crystalline Phase Transition Studies: Rao et al. (1989) focused on the synthesis, characterization, and temperature dependence of properties like density and ultrasonic velocity in BBPA, discussing first and second order phase transitions observed (Rao, Potukuchi, Raoa, & Pisipati, 1989).
- Shear Mechanical Properties: Tarczon and Miyano (1981) measured the shear mechanical properties of BBPA in smectic-A and smectic-B phases, noting solidlike response and strong frequency dependence of these properties (Tarczon & Miyano, 1981).
Safety and Hazards
Properties
IUPAC Name |
1-(4-butoxyphenyl)-N-(4-propylphenyl)methanimine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO/c1-3-5-15-22-20-13-9-18(10-14-20)16-21-19-11-7-17(6-4-2)8-12-19/h7-14,16H,3-6,15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOVWLRKKOQRZAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)CCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8068040 | |
Record name | Benzenamine, N-[(4-butoxyphenyl)methylene]-4-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8068040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37599-83-0 | |
Record name | N-[(4-Butoxyphenyl)methylene]-4-propylbenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37599-83-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, N-((4-butoxyphenyl)methylene)-4-propyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037599830 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, N-[(4-butoxyphenyl)methylene]-4-propyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, N-[(4-butoxyphenyl)methylene]-4-propyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8068040 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is interesting about the phase behavior of N-(p-butoxybenzylidene)-p-propylaniline?
A1: N-(p-butoxybenzylidene)-p-propylaniline (also known as 4O.3) exhibits a fascinating phenomenon called metastability in its solid phases. [] This means that depending on the cooling rate from the nematic phase (a liquid crystal phase), different solid forms can be obtained. Differential scanning calorimetry and positron annihilation techniques were employed to uncover these metastable phases, highlighting the complexity of this compound's solid-state behavior. []
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